Cas no 62077-84-3 (Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-)

Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro- structure
62077-84-3 structure
Product Name:Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-
CAS No:62077-84-3
MF:C11H6N2O4
MW:230.176342487335
CID:458919
PubChem ID:71390214
Update Time:2025-04-19

Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Naphth[1,2-d]oxazol-2(1H)-one, 5-nitro-
    • 5-nitro-1H-benzo[e][1,3]benzoxazol-2-one
    • 5-Nitronaphtho[1,2-d][1,3]oxazol-2(1H)-one
    • DTXSID10812136
    • 62077-84-3
    • Inchi: 1S/C11H6N2O4/c14-11-12-10-7-4-2-1-3-6(7)8(13(15)16)5-9(10)17-11/h1-5H,(H,12,14)
    • InChI Key: VNZNDKOSNWPMIP-UHFFFAOYSA-N
    • SMILES: O1C(NC2=C1C=C(C1C=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 230.03278
  • Monoisotopic Mass: 230.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD